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The era of high-luminosity hadron colliders, spearheaded by the High-Luminosity Large Hadron
Collider (HL-LHC), promises an unprecedented wealth of data to probe the fundamental
constituents of matter and their interactions.[1] This exponential increase in collision data,
however, presents formidable challenges in experimental design, necessitating revolutionary
upgrades to detectors, trigger systems, and data processing infrastructure. These application
notes provide a detailed overview of the experimental design principles and protocols adopted
by the major LHC experiments—ATLAS, CMS, LHCb, and ALICE—to thrive in this new era of
discovery.

The High-Luminosity Challenge: A New Frontier in
Particle Physics

The primary objective of the HL-LHC is to increase the instantaneous luminosity of the Large
Hadron Collider by a factor of 5 to 7.5, reaching a leveled instantaneous luminosity of up to 7.5
x 103 cm~2s~1.[2][3] This will result in an integrated luminosity of 3,000 to 4,000 fb~! over its
operational lifetime, a tenfold increase compared to the LHC's initial design.[2][4] This dramatic
increase in luminosity directly translates to a higher number of simultaneous proton-proton
collisions per bunch crossing, a phenomenon known as "pile-up,” which is expected to reach
an average of 140 to 200 events.[1][4][5]
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This high-density collision environment imposes extreme conditions on the detectors, including:

» Increased Radiation Damage: The detectors will be subjected to significantly higher radiation
doses, necessitating the development of radiation-hard sensors and electronics.[2]

o Higher Detector Occupancy: The large number of particles traversing the detectors from pile-
up events leads to a high occupancy, making it challenging to disentangle particles from the
primary interaction of interest.

» Massive Data Rates: The sheer volume of data generated from the collisions requires
sophisticated real-time data filtering and processing capabilities.

To address these challenges, the LHC experiments are undergoing extensive upgrades to their
detectors and data acquisition systems.

Quantitative Performance Targets for the HL-LHC
Era

The following tables summarize the key operational parameters of the HL-LHC and the
performance specifications of the upgraded detectors for the four major experiments.

Parameter LHC (Run 2) HL-LHC
Peak Instantaneous

o ~2 x 10% cm~—2s1 5-7.5x 103 cm~2s712][3]
Luminosity
Average Pile-up (M) ~30-60 140 - 200[1][4][5]
Integrated Luminosity (per

_ ~150 fb—? 3000 - 4000 fb=1[2][4]

experiment)
Center-of-Mass Energy (p-p) 13 TeV 14 TeV

Table 1: Key operational parameters of the LHC and the HL-LHC.
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Experiment Detector Upgrades Key Performance Goals
New all-silicon Inner Tracker Maintain tracking efficiency in
(ITk), upgraded calorimeters high pile-up, improved
ATLAS and muon systems, new High-  vertexing and b-tagging, pile-
Granularity Timing Detector up mitigation using timing
(HGTD).[2] information.
New silicon tracker, high- Enhanced tracking and
granularity endcap calorimeter ~ momentum resolution,
CMS (HGCAL), upgraded muon improved particle flow
detectors, and a new MIP reconstruction, precise timing
Timing Detector (MTD). for pile-up rejection.
Upgraded Vertex Locator
(VELO) with pixel sensors, ] )
) Full software trigger, operation
new tracking systems ) o
at higher luminosity, improved
LHCb (Upstream Tracker and
o ) vertex and track
Scintillating Fibre Tracker), ]
reconstruction.
upgraded RICH detectors and
calorimeters.
New Inner Tracking System
(ITS3) with monolithic active ) ]
] High-rate data taking,
pixel sensors (MAPS), ) ]
_ o improved tracking and
ALICE upgraded Time Projection

Chamber (TPC) readout, and a
new Forward Calorimeter
(FoCal).[6]

vertexing at low transverse

momentum.[6][7]

Table 2: Overview of detector upgrades and performance goals for the major LHC experiments

at the HL-LHC.
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Experiment

Level-1 (L1) Trigger
Rate

High-Level Trigger
(HLT) Output Rate

Key Trigger/DAQ
Upgrade Features

ATLAS

1 MHz[1]

~10 KHz[1]

Hardware-based
Level-0 trigger, track
reconstruction in the
HLT, use of FPGAs
and GPUs for
accelerated

processing.

CMS

750 kHz

~7.5 kHz

Track information at
L1, particle-flow
reconstruction in the
HLT, extensive use of
machine learning

algorithms.

LHCb

30 MHz (full software
trigger)

~10-50 kHz (to

storage)

Fully software-based
trigger, real-time
alignment and
calibration, data

processing on GPUs.

[8]

ALICE

67 kHz (Pb-Pb), 202
kHz (p-p)[7]

Continuous readout to

storage

Continuous readout
architecture, online
data compression and

feature extraction.

Table 3: Trigger and Data Acquisition (TDAQ) system parameters for the HL-LHC upgrades.

Experimental Protocols

The extreme conditions of the HL-LHC necessitate the development and implementation of

sophisticated experimental protocols for detector calibration, data filtering, and analysis.

Detector Calibration in a High Pile-up Environment

© 2025 BenchChem. All rights reserved.

4/12

Tech Support


https://atlas.cern/Updates/News/ATLAS-Prepares-HLLHC
https://atlas.cern/Updates/News/ATLAS-Prepares-HLLHC
https://lhcb-outreach.web.cern.ch/2023/03/01/lhcbs-unique-approach-to-real-time-data-processing/
https://arxiv.org/abs/2409.19810
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Protocol for Inner Tracker Alignment and Calibration:

Initial Geometry Determination: The initial positions of the silicon sensor modules are
determined using a combination of survey measurements before installation and cosmic ray
data.

Track-Based Alignment: During data taking, the alignment is refined using a large sample of
isolated tracks from proton-proton collisions. The procedure iteratively adjusts the positions
and orientations of the detector modules to minimize the residuals between the
reconstructed track hits and their expected positions.[9]

Real-Time and Dynamic Calibration: For detectors with significant movements during a run,
such as the LHCb VELO, a dynamic alignment procedure is employed.[9] This involves
continuously monitoring the detector geometry using reconstructed tracks and updating the
alignment constants in near real-time.[8][10] The ALICE ITS2 undergoes regular calibration
to establish charge thresholds and identify noisy channels to ensure stable operation and
high data quality.[7][11]

Lorentz Angle Calibration: The Lorentz angle, which describes the drift of charge carriers in
the silicon sensors due to the magnetic field, is measured as a function of detector voltage
and temperature using dedicated data samples. This calibration is crucial for achieving
optimal spatial resolution.

Radiation Damage Monitoring: The effects of radiation damage on the silicon sensors, such

as changes in leakage current and depletion voltage, are continuously monitored throughout
the lifetime of the experiment. This information is used to adjust the operating parameters of
the detectors to maintain their performance.

Real-Time Data Filtering and Triggering

The HL-LHC trigger systems are designed to handle the immense data rates while efficiently
selecting the rare physics events of interest. A key innovation is the increased use of software-
based triggers and machine learning algorithms.

Protocol for Machine Learning-Based Triggering:
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Model Training: Machine learning models, such as Boosted Decision Trees (BDTs) and Deep
Neural Networks (DNNs), are trained offline using large datasets of simulated signal and
background events.[12] These models are designed to identify specific physics signatures,
such as the presence of b-jets or exotic particles.

Hardware Implementation: For the lowest trigger levels, which require decision times of a
few microseconds, the trained machine learning models are implemented on Field-
Programmable Gate Arrays (FPGAS).[3][13] This allows for fast, parallelized inference
directly in the detector electronics.

High-Level Trigger Filtering: At the higher trigger levels, more complex algorithms, including
Graph Neural Networks (GNNSs) for tasks like b-jet tagging, are run on large computer farms.
[14] These algorithms have access to more complete event information and can perform
more sophisticated event reconstruction.

Anomaly Detection: To search for new, unexpected physics phenomena, some trigger
systems incorporate anomaly detection algorithms. These algorithms are trained to identify
events that deviate from the expected Standard Model processes.[3]

Pile-up Mitigation and Background Suppression

Distinguishing the primary "hard scatter” interaction from the numerous pile-up events is one of
the most significant challenges at the HL-LHC.

Protocol for Pile-up Suppression:

e Vertexing: The precise reconstruction of the primary interaction vertex is the first step in pile-
up mitigation. Charged particles that are not associated with the primary vertex are identified
as originating from pile-up and can be removed from further analysis.

Timing Information: The new timing detectors in ATLAS and CMS, with a resolution of tens of
picoseconds, will allow for the separation of vertices that are close in space but separated in
time. This provides a powerful tool for rejecting pile-up.

Pile-up Per Particle Identification (PUPPI): This algorithm, used by CMS, assigns a weight to
each particle based on its likelihood of originating from the primary vertex. Particles with a
low weight are suppressed, effectively cleaning the event.
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e Machine Learning-Based Mitigation: Advanced machine learning techniques, such as
attention-based neural networks like PUMiNet, are being developed to learn the complex
correlations between patrticles in an event and distinguish hard scatter jets from pile-up jets.
[2][15]

Protocol for Jet Background Rejection:

Jet Substructure: The internal structure of jets can be used to distinguish those originating
from the decay of heavy patrticles (like W, Z, or Higgs bosons) from the much more common
jets produced by quarks and gluons. Variables that characterize the energy distribution within
the jet are used to tag these "boosted" objects.

b-Tagging: Identifying jets that originate from the hadronization of a b-quark is crucial for
many physics analyses, including studies of the Higgs boson and top quark.[16] At the HL-
LHC, with its high track density, advanced b-tagging algorithms based on deep neural
networks are employed to achieve high efficiency and light-jet rejection.[17]

Fake Jet Rejection: Beam-induced backgrounds can create fake jet signals in the
calorimeters. These are rejected using information from the muon system and the timing of
the energy deposits.[18]

Data Processing and Analysis Workflow

The massive datasets collected by the HL-LHC experiments require a global and distributed
computing infrastructure for storage, processing, and analysis.

Data Processing and Analysis Chain:

o Data Acquisition and Storage: After passing the trigger, the selected event data is transferred
from the detector to the CERN Data Centre, where it is stored on disk and tape.

o Event Reconstruction: The raw detector data is processed through a complex reconstruction
software chain that transforms the electronic signals into high-level physics objects such as
tracks, vertices, jets, and leptons.

» Data Distribution: The reconstructed data is distributed to a worldwide network of computing
centers, known as the Worldwide LHC Computing Grid (WLCG), for further processing and
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analysis.[19]

o Physics Analysis: Researchers at universities and laboratories around the world access the
data stored on the WLCG to perform their physics analyses. This involves developing and
applying sophisticated statistical techniques to extract meaningful results from the data.

o Real-Time Analysis (LHCb): The LHCb experiment has pioneered a "real-time analysis"
approach where the final calibration and alignment are performed online.[8] This allows for a
significant portion of the data analysis to be completed in real-time, making the data
immediately available for physics studies.[3][20]

Visualizing the Experimental Workflow and Logic

The following diagrams, generated using the DOT language, illustrate key aspects of the
experimental design for high-luminosity hadron colliders.

Click to download full resolution via product page

Caption: Overall experimental workflow at the HL-LHC.
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Caption: Logical workflow for pile-up mitigation.
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Caption: Multi-level trigger architecture.

These application notes and protocols provide a comprehensive overview of the experimental
design for high-luminosity hadron colliders. The innovative technologies and sophisticated
methodologies being developed will enable the physics community to fully exploit the discovery
potential of the HL-LHC and push the boundaries of our understanding of the universe.
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 To cite this document: BenchChem. [Navigating the Data Deluge: Experimental Design for
High-Luminosity Hadron Colliders]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044070#experimental-design-for-high-luminosity-
hadron-colliders]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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